Cas no 2228772-36-7 (5-(1-bromopropan-2-yl)-2-methylpyridine)

• Product Name: 5-(1-bromopropan-2-yl)-2-methylpyridine
• CAS No: 2228772-36-7
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5965744
• PubChem ID: 165643493
• Update Time: 2025-06-26

5-(1-bromopropan-2-yl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromopropan-2-yl)-2-methylpyridine
• EN300-1917786
• 2228772-36-7

• Inchi： 1S/C9H12BrN/c1-7(5-10)9-4-3-8(2)11-6-9/h3-4,6-7H,5H2,1-2H3
• InChI Key： ZEVIZLWLTFBDQA-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(1-bromopropan-2-yl)-2-methylpyridine

5-(1-bromopropan-2-yl)-2-methylpyridine: An Overview of Its Structure, Synthesis, and Applications

5-(1-bromopropan-2-yl)-2-methylpyridine (CAS No. 2228772-36-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by a pyridine ring substituted with a bromopropyl group and a methyl group, making it an interesting candidate for further research and development.

The molecular formula of 5-(1-bromopropan-2-yl)-2-methylpyridine is C₉H₁₃BrN, with a molecular weight of approximately 201.11 g/mol. The presence of the bromine atom in the propyl side chain provides a reactive site for various chemical transformations, making this compound a valuable intermediate in the synthesis of more complex molecules.

In terms of synthesis, 5-(1-bromopropan-2-yl)-2-methylpyridine can be prepared through several routes. One common method involves the reaction of 2-methylpyridine with 1-bromo-2-propanol in the presence of a suitable catalyst. This reaction typically proceeds via an SN2 mechanism, leading to the formation of the desired product with high yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or employing biocatalysts to enhance reaction efficiency and reduce waste.

The physical properties of 5-(1-bromopropan-2-yl)-2-methylpyridine are well-documented. It is a colorless liquid at room temperature with a boiling point of around 180°C and a melting point of -30°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and processes.

In the pharmaceutical industry, 5-(1-bromopropan-2-yl)-2-methylpyridine has shown promise as an intermediate in the synthesis of novel drugs. Its brominated side chain can be readily functionalized to introduce various pharmacophores, leading to compounds with diverse biological activities. For example, recent studies have explored its use in the development of anti-inflammatory agents and antiviral drugs. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the pharmacological properties of these compounds for specific therapeutic applications.

Beyond pharmaceuticals, 5-(1-bromopropan-2-yl)-2-methylpyridine has found applications in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of conductive polymers and other functional materials. Research in this area has focused on developing new materials with enhanced electrical conductivity and stability, which could have implications for electronic devices and energy storage systems.

The environmental impact of chemicals like 5-(1-bromopropan-2-yl)-2-methylpyridine is an important consideration in their use and disposal. Studies have shown that proper handling and disposal methods can minimize any potential environmental risks associated with this compound. Additionally, ongoing research aims to develop more sustainable synthetic pathways that reduce the use of hazardous reagents and minimize waste generation.

In conclusion, 5-(1-bromopropan-2-yl)-2-methylpyridine (CAS No. 2228772-36-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable intermediate in organic synthesis, while its physical properties facilitate its use in diverse processes. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility and impact.